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Compound of Interest

Compound Name: (R)-Butyryl Carnitine-d5 Chloride

Cat. No.: B13837425

Get Quote

This guide provides an in-depth technical overview of (R)-Butyryl Carnitine-d5 Chloride, a

critical tool for researchers in metabolic studies, drug development, and clinical diagnostics. Its

primary utility lies in its application as a stable isotope-labeled internal standard for the

accurate quantification of butyryl carnitine and other acylcarnitines in various biological

matrices.

Core Identifiers and Chemical Properties
(R)-Butyryl Carnitine-d5 Chloride is the deuterated form of (R)-Butyryl Carnitine Chloride, a

naturally occurring acylcarnitine. The incorporation of five deuterium atoms on the butyryl

moiety results in a mass shift that allows for its differentiation from the endogenous analyte in

mass spectrometry-based assays, without significantly altering its chemical behavior.

While a specific CAS number for (R)-Butyryl Carnitine-d5 Chloride is not consistently

available across commercial suppliers, it is crucial to reference the CAS number of the

unlabeled parent compound for regulatory and safety documentation.
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Identifier Value Source

Chemical Name

(2R)-3-Carboxy-N,N,N-

trimethyl-2-(1-oxobutoxy-d5)-1-

propanaminium Chloride

[1]

Molecular Formula C11H17D5ClNO4 [2]

Molecular Weight 272.78 g/mol [2]

CAS Number (Unlabeled) 162067-50-7 [3][4]

Alternate CAS (Unlabeled) 25576-40-3

Appearance
Typically a white to off-white

solid
[5]

Storage Conditions
Store at 2-8°C, desiccated and

protected from light.
[4]

The Scientific Rationale: Synthesis and Isotopic
Labeling
The synthesis of (R)-Butyryl Carnitine-d5 Chloride involves the esterification of L-carnitine

with a deuterated butyryl moiety. A representative synthetic approach is outlined below. The key

to this synthesis is the use of a deuterated precursor for the butyryl group, ensuring high

isotopic enrichment.

A plausible synthetic route involves the reaction of L-carnitine with deuterated butyryl chloride.

[6] The reaction is typically carried out in an appropriate solvent system under controlled

temperature and pH to ensure the specific esterification at the hydroxyl group of the carnitine

backbone.
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A representative workflow for the synthesis of (R)-Butyryl Carnitine-d5 Chloride.

Purification of the final product is critical and is typically achieved through recrystallization or

chromatographic techniques to remove any unreacted starting materials and byproducts. The

final product's identity and isotopic enrichment are confirmed using analytical techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry.

[7]

Application in Quantitative Bioanalysis: A
Methodological Deep Dive
The primary application of (R)-Butyryl Carnitine-d5 Chloride is as an internal standard in

quantitative bioanalytical methods, most notably Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[3][8] Its utility stems from its near-identical chemical and physical

properties to the endogenous analyte, (R)-Butyryl Carnitine, ensuring similar extraction

efficiency and ionization response in the mass spectrometer.

Rationale for Use as an Internal Standard
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In LC-MS/MS analysis, variations in sample preparation, injection volume, and instrument

response can introduce significant errors. An internal standard is a compound added to

samples at a known concentration to correct for these variations. A stable isotope-labeled

internal standard is considered the "gold standard" because it co-elutes with the analyte and

experiences similar matrix effects, leading to highly accurate and precise quantification.[9]

Analytical Workflow

Biological Sample
(e.g., Plasma, Urine)

Spike with (R)-Butyryl
Carnitine-d5 Chloride (IS)

Step 1
Protein Precipitation &
Solid Phase Extraction

Step 2
LC Separation

Step 3
MS/MS Detection

Step 4
Quantification

(Analyte/IS Ratio)

Step 5

Click to download full resolution via product page

Typical workflow for acylcarnitine analysis using a stable isotope-labeled internal standard.

Experimental Protocol: Quantification of
Butyrylcarnitine in Human Plasma
This protocol provides a representative method for the analysis of butyrylcarnitine in human

plasma using (R)-Butyryl Carnitine-d5 Chloride as an internal standard.

1. Preparation of Standards and Quality Controls (QCs):

Prepare a stock solution of (R)-Butyryl Carnitine-d5 Chloride in a suitable solvent (e.g.,

methanol) at a concentration of 1 mg/mL.

Prepare a working internal standard solution by diluting the stock solution to a final

concentration of 1 µg/mL.

Prepare calibration standards and QCs by spiking known concentrations of unlabeled butyryl

carnitine into a surrogate matrix (e.g., charcoal-stripped plasma).

2. Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/analytical-chemistry/mass-spectrometry/analysis-of-acylcarnitines-in-dried-blood-spots-samples-by-fia-ms-ms
https://www.benchchem.com/product/b13837425/docs?utm_src=pdf-body-img#r-butyryl-carnitine-d5-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b13837425/docs?utm_src=pdf-body#r-butyryl-carnitine-d5-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b13837425/docs?utm_src=pdf-body#r-butyryl-carnitine-d5-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13837425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To 50 µL of plasma sample, calibrator, or QC, add 10 µL of the working internal standard

solution.

Add 200 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

LC System: A standard HPLC or UPLC system.

Column: A C18 reversed-phase column is commonly used.[10]

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

MS/MS System: A triple quadrupole mass spectrometer operating in positive electrospray

ionization (ESI) mode.

MRM Transitions: Monitor the specific precursor-to-product ion transitions for both butyryl

carnitine and (R)-Butyryl Carnitine-d5 Chloride.

4. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (analyte/internal standard).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of butyryl carnitine in the unknown samples from the calibration

curve.
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Physicochemical Considerations and Handling
Deuterium substitution can sometimes lead to slight changes in physicochemical properties

compared to the non-labeled compound, a phenomenon known as the kinetic isotope effect.

[11] While these effects are generally minor for properties like solubility and melting point, it is

crucial to handle the deuterated standard with care.

(R)-Butyryl Carnitine-d5 Chloride is hygroscopic and should be stored in a desiccator at the

recommended temperature to prevent degradation. When preparing solutions, it is advisable to

use anhydrous solvents and to work in a low-humidity environment. For accurate quantification,

the purity and isotopic enrichment of the standard should be verified periodically.

Conclusion
(R)-Butyryl Carnitine-d5 Chloride is an indispensable tool for researchers requiring accurate

and precise quantification of butyryl carnitine. Its use as a stable isotope-labeled internal

standard in LC-MS/MS methodologies minimizes analytical variability and enhances data

reliability. A thorough understanding of its chemical properties, synthesis, and proper handling

is paramount to achieving robust and reproducible results in metabolomic and clinical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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